Cas no 2377609-47-5 (Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate)

• Product Name: Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate
• CAS No: 2377609-47-5
• MF: C₁₇H₂₁BO₄S
• MW: 332.222244024277
• CID: 5039191
• PubChem ID: 75487517
• Update Time: 2026-02-28

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxycarbonyl)-1-benzothiophene-4-boronic acid, pinacol ester
• Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate
• 2377609-47-5
• CS-0176276
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-BENZOTHIOPHENE-2-CARBOXYLATE
• BS-33664
• Ethyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate
• E84298

• Inchi： 1S/C17H21BO4S/c1-6-20-15(19)14-10-11-12(8-7-9-13(11)23-14)18-21-16(2,3)17(4,5)22-18/h7-10H,6H2,1-5H3
• InChI Key： DBUVFSFDPVRNLY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1C=CC=C2B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 332.1253605g/mol
• Monoisotopic Mass: 332.1253605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73